Cas no 337501-02-7 (2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile)

• Product Name: 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile
• CAS No: 337501-02-7
• MF: C₂₂H₂₂N₂S
• MW: 346.488483905792
• CID: 6403689
• PubChem ID: 3130956
• Update Time: 2025-10-31

2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile
• AKOS000550573
• 2-benzylsulfanyl-4-cyclohex-3-en-1-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• SR-01000452723-1
• Z57117710
• F0894-0190
• 2-(benzylthio)-4-(cyclohex-3-en-1-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
• 2-Benzylsulfanyl-4-cyclohex-3-enyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile
• 2-benzylsulfanyl-4-(cyclohex-3-en-1-yl)-6,7-dihydro-5hcyclopenta[b]pyridine-3-carbonitrile
• AKOS021993771
• 337501-02-7
• 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
• SR-01000452723

• Inchi： 1S/C22H22N2S/c23-14-19-21(17-10-5-2-6-11-17)18-12-7-13-20(18)24-22(19)25-15-16-8-3-1-4-9-16/h1-5,8-9,17H,6-7,10-13,15H2
• InChI Key： DNYHNLNNZHCLDN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=C(C#N)C(=C2C(CCC2)=N1)C1CC=CCC1

Computed Properties

• Exact Mass: 346.15036988g/mol
• Monoisotopic Mass: 346.15036988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 62Ų

Additional information on 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile

Comprehensive Overview of 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile (CAS No. 337501-02-7)

The compound 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile (CAS No. 337501-02-7) is a structurally complex and highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique molecular architecture, featuring a cyclopentabpyridine core substituted with a benzylsulfanyl group, a cyclohex-3-en-1-yl moiety, and a carbonitrile functionality, makes it a versatile intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications as a building block for kinase inhibitors and other biologically active molecules.

In recent years, the demand for heterocyclic compounds like 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile has surged due to their pivotal role in drug discovery. The cyclopentabpyridine scaffold, in particular, is a privileged structure in medicinal chemistry, often associated with compounds exhibiting antiviral, anticancer, and anti-inflammatory properties. This has led to a spike in searches for "cyclopentabpyridine derivatives" and "kinase inhibitor intermediates," reflecting the growing interest in this chemical space.

The synthesis of CAS No. 337501-02-7 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization strategies. Its benzylsulfanyl group can serve as a key handle for further functionalization, enabling the creation of diverse analogs. This adaptability aligns with the current trend in pharmaceutical research toward "fragment-based drug design" and "scaffold hopping," which are frequently searched topics in AI-driven drug development platforms.

From an industrial perspective, 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile is often discussed in the context of "high-value chemical intermediates" and "custom synthesis solutions." Companies specializing in contract research and manufacturing services (CRMOs) highlight its utility in producing tailored compounds for preclinical studies. This resonates with the increasing popularity of search queries like "custom heterocyclic synthesis" and "CAS 337501-02-7 suppliers," underscoring its commercial relevance.

Environmental and regulatory considerations are also critical when working with such compounds. While CAS No. 337501-02-7 is not classified as hazardous, its handling requires standard laboratory safety protocols. The broader conversation around "green chemistry in heterocycle synthesis" and "sustainable pharmaceutical intermediates" has further elevated its profile, as researchers seek eco-friendly routes to similar structures.

In summary, 2-(benzylsulfanyl)-4-(cyclohex-3-en-1-yl)-5H,6H,7H-cyclopentabpyridine-3-carbonitrile represents a compelling case study in modern chemical innovation. Its structural features and applications intersect with multiple high-interest domains, from "kinase drug discovery" to "CRMO collaboration trends," making it a compound of enduring scientific and industrial significance.